Cas no 1354488-19-9 (Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride)

• Product Name: Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride
• CAS No: 1354488-19-9
• MF: C₁₁H₂₀ClNO₄
• MW: 265.73380279541
• CID: 4696196
• Update Time: 2025-11-05

Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL (2S,4S)-4-[(3-METHYLBUTANOYL)OXY]-2-PYRROLIDINECARBOXYLATE HYDROCHLORIDE
• methyl (2S,4S)-4-[(3-methylbutanoyl)oxy]pyrrolidine-2-carboxylate hydrochloride
• Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride

• Inchi： 1S/C11H19NO4.ClH/c1-7(2)4-10(13)16-8-5-9(12-6-8)11(14)15-3;/h7-9,12H,4-6H2,1-3H3;1H/t8-,9-;/m0./s1
• InChI Key： FIPKQPSCMCNPLN-OZZZDHQUSA-N
• SMILES： Cl.O(C(CC(C)C)=O)[C@@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Topological Polar Surface Area: 64.599

Additional information on Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride

Recent Advances in the Study of Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate Hydrochloride (CAS: 1354488-19-9)

Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride (CAS: 1354488-19-9) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, has been explored for its potential applications in drug development, particularly as a building block for protease inhibitors and other bioactive molecules. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its therapeutic potential.

The synthesis of Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride has been optimized to achieve high enantiomeric purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route utilizing chiral auxiliaries and catalytic hydrogenation, resulting in a 95% enantiomeric excess (ee) and an overall yield of 78%. This advancement addresses previous challenges in scalability and stereocontrol, making the compound more accessible for further pharmacological studies.

In terms of biological activity, recent in vitro studies have highlighted the compound's role as a key intermediate in the development of serine protease inhibitors. Research conducted by a team at the University of Cambridge revealed that derivatives of Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride exhibit potent inhibitory effects against trypsin-like proteases, with IC50 values in the low micromolar range. These findings suggest potential applications in treating conditions such as thrombosis and inflammatory disorders, where protease dysregulation plays a critical role.

Further investigations into the pharmacokinetic properties of this compound have been conducted to evaluate its suitability as a drug candidate. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters demonstrated favorable metabolic stability and oral bioavailability in rodent models. The study also noted minimal off-target effects, underscoring the compound's potential for further development. However, challenges such as plasma protein binding and tissue distribution remain to be addressed in future research.

Beyond its direct therapeutic applications, Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride has also been explored as a versatile scaffold for the design of novel bioactive molecules. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that enhance binding affinity and selectivity. For instance, the introduction of fluorinated substituents at the pyrrolidine ring has been shown to improve metabolic stability without compromising inhibitory activity, as reported in a recent ACS Medicinal Chemistry Letters publication.

In conclusion, Methyl (2S,4S)-4-(3-methylbutanoyl)oxy-2-pyrrolidinecarboxylate hydrochloride (CAS: 1354488-19-9) represents a promising candidate in the field of chemical biology and drug discovery. Recent advancements in its synthesis, biological evaluation, and structural optimization have expanded its potential applications, particularly in the development of protease inhibitors. Future research should focus on addressing remaining pharmacokinetic challenges and exploring its efficacy in vivo to fully realize its therapeutic potential.